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Compound of Interest

Compound Name: SU11657

Cat. No.: B1193819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of a stock solution of

SU11657, a potent inhibitor of multiple receptor tyrosine kinases. Included are detailed

protocols, quantitative data, and visual diagrams to ensure accurate and reproducible

experimental results. The information is tailored for professionals in research and drug

development.

Quantitative Data Summary
A compilation of the essential quantitative data for SU11657 is presented in the table below for

quick reference.
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Parameter Value Source

Molecular Weight 398.45 g/mol

Appearance A crystalline solid

Purity >98%

Solubility in DMSO ≥ 19.92 mg/mL

Calculated Molar Solubility in

DMSO
≥ 50 mM Calculated

Storage of Solid Compound -20°C for up to 3 years

Storage of Stock Solution (in

DMSO)
-80°C for up to 2 years

Introduction to SU11657
SU11657 is a synthetic small molecule that functions as a multi-targeted receptor tyrosine

kinase (RTK) inhibitor. Its primary targets include Vascular Endothelial Growth Factor

Receptors (VEGFR), FMS-like tyrosine kinase 3 (FLT3), and Mast/stem cell growth factor

receptor (Kit). By inhibiting the activity of these kinases, SU11657 can modulate key cellular

processes such as proliferation, differentiation, and angiogenesis. This inhibitory action makes

it a valuable tool in cancer research and drug development.

Experimental Protocol: Preparation of a 50 mM
SU11657 Stock Solution
This protocol outlines the steps for preparing a 50 mM stock solution of SU11657 in Dimethyl

Sulfoxide (DMSO).

Materials:
SU11657 powder (purity >98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves, when handling SU11657 and DMSO.

Weighing SU11657:

Tare a sterile, empty microcentrifuge tube on the analytical balance.

Carefully weigh out 1.99 mg of SU11657 powder into the tared tube.

Adding DMSO:

Using a calibrated pipette, add 100 µL of anhydrous DMSO to the microcentrifuge tube

containing the SU11657 powder.

Dissolution:

Tightly cap the tube.

Vortex the solution for 1-2 minutes until the SU11657 is completely dissolved. A clear,

yellowish solution should be observed.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, amber, or foil-wrapped tubes.

Label each aliquot clearly with the compound name, concentration (50 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years).
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Diagrams
Experimental Workflow

Preparation

Storage

Weigh 1.99 mg SU11657

Add 100 µL DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for SU11657 Stock Solution Preparation.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1193819?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193819?utm_src=pdf-body
https://www.benchchem.com/product/b1193819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine Kinases

Downstream Signaling Pathways

VEGFR

ProliferationAngiogenesis

FLT3

Differentiation

Kit

SU11657

Click to download full resolution via product page

Caption: SU11657 Inhibition of Key Signaling Pathways.

To cite this document: BenchChem. [Preparation of SU11657 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193819#how-to-prepare-su11657-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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